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Compound of Interest

Compound Name: WAY-100635 maleate

Cat. No.: B15614879 Get Quote

Audience: Researchers, scientists, and drug development professionals.

**Introduction
WAY-100635 maleate is a potent and selective antagonist of the serotonin 5-HT1A receptor,

with an IC50 of approximately 0.91 nM to 2.2 nM.[1][2][3] It exhibits over 100-fold selectivity for

the 5-HT1A receptor compared to other serotonin receptor subtypes.[2][3] Additionally, WAY-
100635 maleate has been identified as a potent agonist for the dopamine D4 receptor.[2][3]

Due to its high affinity and selectivity, it is a critical tool in neuroscience research for studying

the physiological and pathological roles of the 5-HT1A receptor. Accurate and consistent

preparation of stock solutions is paramount for obtaining reliable and reproducible experimental

results. This document provides a detailed protocol for the preparation, storage, and handling

of WAY-100635 maleate stock solutions.

Physicochemical Properties and Solubility
WAY-100635 maleate is a white to off-white powder.[4] It is important to use the batch-specific

molecular weight provided on the product vial or Certificate of Analysis for precise

concentration calculations. For guidance, the typical molecular weight is 538.64 g/mol .

The solubility of WAY-100635 maleate in various solvents is summarized in the table below.
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Solvent
Maximum

Concentration (mM)

Maximum

Concentration

(mg/mL)

Notes

Water 25 - 50 13.47 - 25 Soluble.[4]

DMSO
> 18.57 (calculated

from >10 mg/mL)
> 10

Warming may be

required for complete

solubilization.[4]

Ethanol
> 146 (calculated from

79 mg/mL)
79

Sonication is

recommended to aid

dissolution.[5]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of WAY-100635 maleate in

DMSO.

Materials:

WAY-100635 maleate powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, disposable pipette tips

Vortex mixer

(Optional) Sonicator water bath

Procedure:
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Pre-weighing Preparations: Before opening, bring the vial of WAY-100635 maleate powder

to room temperature to prevent condensation of moisture.

Weighing the Compound: Tare the analytical balance with a clean microcentrifuge tube or

vial. Carefully weigh the desired amount of WAY-100635 maleate. For example, to prepare 1

mL of a 10 mM stock solution, weigh out 5.39 mg of WAY-100635 maleate (assuming a

molecular weight of 538.64 g/mol ).

Solvent Addition: Using a calibrated pipette, add the calculated volume of DMSO to the vial

containing the WAY-100635 maleate powder. For 5.39 mg, this would be 1 mL of DMSO.

Dissolution: Cap the vial securely and vortex thoroughly until the powder is completely

dissolved. If necessary, gentle warming or sonication can be used to facilitate dissolution.[5]

Visually inspect the solution to ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 µL)

in microcentrifuge tubes.[5]

Storage: Store the aliquots in a light-protected container at -20°C or -80°C.[1][6] Under these

conditions, the stock solution is stable for up to 6 months at -80°C and for up to 1 month at

-20°C.[1][6] For short-term storage (up to one week), aliquots can be kept at 4°C.[5]

Note on Solvent Choice for Biological Experiments: When preparing working solutions for cell-

based assays, the final concentration of DMSO should typically not exceed 0.1% to avoid

solvent-induced cellular toxicity.[5] It is advisable to prepare a vehicle control with the same

final concentration of DMSO to account for any effects of the solvent.

Visualization of the Experimental Workflow
The following diagram illustrates the key steps in the preparation of a WAY-100635 maleate
stock solution.
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Caption: Workflow for preparing WAY-100635 maleate stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15614879?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/WAY-100635_Maleate.html
https://hellobio.com/way-100635-maleate.html
https://www.caymanchem.com/product/14599/way-100635-maleate
https://www.sigmaaldrich.com/JP/ja/product/sigma/w108
https://www.targetmol.com/compound/way-100635%20maleate-
https://www.medchemexpress.com/way-100635.html
https://www.benchchem.com/product/b15614879#preparing-way-100635-maleate-stock-solutions
https://www.benchchem.com/product/b15614879#preparing-way-100635-maleate-stock-solutions
https://www.benchchem.com/product/b15614879#preparing-way-100635-maleate-stock-solutions
https://www.benchchem.com/product/b15614879#preparing-way-100635-maleate-stock-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15614879?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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